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Compound of Interest

Compound Name:
(E)-4-Methyl-5-styrylbenzene-1,3-

diol

Cat. No.: B12372675 Get Quote

CAS Number: 2407559-34-4

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-4-Methyl-5-styrylbenzene-1,3-diol is a naturally occurring stilbenoid found in the

medicinal plant Dracaena cochinchinensis[1]. This compound has garnered interest due to its

documented antifungal properties. As a member of the stilbenoid class of compounds, which

includes the well-studied resveratrol, it holds potential for further investigation in the fields of

medicinal chemistry and drug development. This technical guide provides a comprehensive

overview of the available information on (E)-4-Methyl-5-styrylbenzene-1,3-diol, including its

chemical properties, biological activity, and proposed synthesis and mechanism of action.

Chemical and Physical Properties
Detailed experimental physicochemical data for (E)-4-Methyl-5-styrylbenzene-1,3-diol is not

extensively available in the public domain. The following table summarizes the known and

calculated properties of the molecule.
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Property Value Source

CAS Number 2407559-34-4 MedChemExpress[1]

Molecular Formula C₁₅H₁₄O₂ MedChemExpress[1]

Molecular Weight 226.27 g/mol MedChemExpress[1]

IUPAC Name

4-methyl-5-[(E)-2-

phenylethenyl]benzene-1,3-

diol

N/A

Appearance Not Reported N/A

Melting Point Not Reported N/A

Boiling Point Not Reported N/A

Solubility Not Reported N/A

Spectral Data (NMR, IR, MS) Not Reported N/A

Biological Activity: Antifungal Properties
(E)-4-Methyl-5-styrylbenzene-1,3-diol has demonstrated notable antifungal activity against a

range of plant pathogenic fungi. The primary source of this data is the Chinese patent

CN110041166A.

Quantitative Antifungal Data
The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) values

for (E)-4-Methyl-5-styrylbenzene-1,3-diol against various fungal species.
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Fungal Species IC₅₀ (µg/mL) Reference

Helminthosporium turcicum 10.05 MedChemExpress[1]

Curvularia lunata 18.52 MedChemExpress

Gibberella zeae 6.12 MedChemExpress

Ustilago maydis 8.09 MedChemExpress

Helminthosporium maydis 8.25 MedChemExpress

Experimental Protocols
Antifungal Activity Assay (General Protocol)
The detailed experimental protocol from the primary source (Chinese patent CN110041166A)

is not publicly available. The following is a general representation of a typical in vitro antifungal

susceptibility test for filamentous fungi based on common laboratory practices.

1. Fungal Strain Preparation: The fungal strains of interest (Helminthosporium turcicum,

Curvularia lunata, Gibberella zeae, Ustilago maydis, and Helminthosporium maydis) are

cultured on a suitable medium, such as Potato Dextrose Agar (PDA), to obtain sufficient

mycelial growth.

2. Inoculum Preparation: A spore suspension or mycelial fragment suspension is prepared from

the fresh cultures and the concentration is adjusted to a standardized level using a

hemocytometer or spectrophotometer.

3. Assay Plate Preparation: A serial dilution of (E)-4-Methyl-5-styrylbenzene-1,3-diol is
prepared in a suitable solvent (e.g., DMSO) and then added to a liquid growth medium, such as

Potato Dextrose Broth (PDB), in a 96-well microtiter plate.

4. Inoculation and Incubation: The prepared fungal inoculum is added to each well of the

microtiter plate containing the different concentrations of the test compound. The plates are

then incubated at an optimal temperature for fungal growth (typically 25-28°C) for a specified

period (e.g., 48-72 hours).
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5. Determination of IC₅₀: Fungal growth inhibition is determined by measuring the optical

density at a specific wavelength (e.g., 600 nm) using a microplate reader. The IC₅₀ value, the

concentration of the compound that inhibits 50% of fungal growth, is then calculated by plotting

the percentage of growth inhibition against the compound concentration.

Proposed Synthesis
While (E)-4-Methyl-5-styrylbenzene-1,3-diol is a natural product, a plausible synthetic route

can be proposed based on established chemical reactions for stilbene synthesis. The Wittig

reaction is a common and effective method for forming the carbon-carbon double bond

characteristic of stilbenes.

Proposed Synthetic Workflow via Wittig Reaction
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Caption: Proposed synthetic workflow for (E)-4-Methyl-5-styrylbenzene-1,3-diol via the Wittig

reaction.

Proposed Mechanism of Antifungal Action
The precise molecular mechanism of antifungal action for (E)-4-Methyl-5-styrylbenzene-1,3-
diol has not been elucidated. However, based on studies of the closely related stilbenoid,

resveratrol, a putative signaling pathway can be proposed. Resveratrol has been shown to

induce apoptosis in fungi through a mitochondrial-dependent pathway.

Hypothesized Antifungal Signaling Pathway
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Caption: Hypothesized signaling pathway for the antifungal action of (E)-4-Methyl-5-
styrylbenzene-1,3-diol.

Conclusion and Future Directions
(E)-4-Methyl-5-styrylbenzene-1,3-diol is a promising natural product with demonstrated

antifungal activity. However, a significant amount of research is still required to fully

characterize this compound and its therapeutic potential. Future research should focus on:

Elucidation of Physicochemical Properties: Detailed experimental determination of melting

point, solubility, and spectral characteristics (¹H-NMR, ¹³C-NMR, IR, and MS) is necessary

for a complete chemical profile.

Optimization of Synthesis: Development and optimization of a scalable synthetic route would

be crucial for producing sufficient quantities for further research and potential

commercialization.

Mechanism of Action Studies: In-depth studies are needed to confirm the proposed

mechanism of action and to identify the specific molecular targets within the fungal cell.

Broad-Spectrum Biological Screening: Evaluation of the compound against a wider range of

fungal pathogens, as well as screening for other potential biological activities (e.g.,

antibacterial, antiviral, anti-inflammatory, anticancer), could reveal additional therapeutic

applications.

In Vivo Efficacy and Toxicity: Preclinical studies in animal models are required to assess the

in vivo efficacy, pharmacokinetics, and safety profile of (E)-4-Methyl-5-styrylbenzene-1,3-
diol.

The information presented in this technical guide provides a foundation for researchers and

drug development professionals to build upon in their exploration of this intriguing natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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